Cas no 919865-12-6 (2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 919865-12-6
• MF: C₁₈H₁₇N₃OS₂
• MW: 355.47708106041
• CID: 5505375
• PubChem ID: 18586835
• Update Time: 2025-10-19

2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylsulfanylphenyl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide
• 2-[4-(ethylsulfanyl)phenyl]-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]acetamide
• F2828-0586
• 2-(4-(ethylthio)phenyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide
• AKOS024470826
• 919865-12-6
• 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide

• Inchi： 1S/C18H17N3OS2/c1-2-23-15-7-5-13(6-8-15)10-17(22)21-18-20-16(12-24-18)14-4-3-9-19-11-14/h3-9,11-12H,2,10H2,1H3,(H,20,21,22)
• InChI Key： AVEOBHOSIBQOSP-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CC(NC1=NC(=CS1)C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 355.08130452g/mol
• Monoisotopic Mass: 355.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide

Recent Advances in the Study of 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide (CAS: 919865-12-6)

In recent years, the compound 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide (CAS: 919865-12-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.

The structural features of 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide make it a compelling candidate for drug development. The presence of the thiazole ring, known for its bioisosteric properties, and the pyridine moiety, which enhances binding affinity to biological targets, contribute to its pharmacological activity. Recent synthetic efforts have focused on improving the yield and purity of this compound, with several novel synthetic routes being reported in the literature. These advancements have facilitated more extensive biological evaluations, paving the way for its potential clinical translation.

One of the most significant breakthroughs in the study of this compound is its identification as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. In vitro studies have demonstrated its ability to selectively target and modulate key signaling molecules, leading to the suppression of pathological cellular proliferation. Furthermore, in vivo studies using animal models have corroborated these findings, showing reduced tumor growth and inflammation in treated subjects. These results suggest that 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide could serve as a lead compound for the development of new anti-inflammatory and anti-cancer therapies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed to ensure its suitability for clinical use. Recent research has employed structure-activity relationship (SAR) studies and medicinal chemistry optimization to tackle these challenges. For instance, modifications to the ethylsulfanyl group have been explored to enhance the compound's metabolic stability without compromising its efficacy. Additionally, advanced formulation strategies, including nanoparticle-based delivery systems, are being investigated to improve its bioavailability and therapeutic index.

In conclusion, the compound 2-4-(ethylsulfanyl)phenyl-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylacetamide (CAS: 919865-12-6) represents a promising avenue for drug discovery and development. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and optimize its pharmacological properties, bringing it closer to clinical application. As the field advances, this compound may well emerge as a cornerstone in the treatment of inflammatory diseases and cancer, addressing unmet medical needs and improving patient outcomes.